Cas no 1806521-63-0 (Ethyl 2-iodobenzo[d]oxazole-5-carboxylate)

• Product Name: Ethyl 2-iodobenzo[d]oxazole-5-carboxylate
• CAS No: 1806521-63-0
• MF: C₁₀H₈INO₃
• MW: 317.079895019531
• CID: 4819331
• Update Time: 2025-05-25

Ethyl 2-iodobenzo[d]oxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-iodobenzo[d]oxazole-5-carboxylate

• Inchi： 1S/C10H8INO3/c1-2-14-9(13)6-3-4-8-7(5-6)12-10(11)15-8/h3-5H,2H2,1H3
• InChI Key： VZLNCTLAPAWDBB-UHFFFAOYSA-N
• SMILES： IC1=NC2C=C(C(=O)OCC)C=CC=2O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• XLogP3: 2.7
• Topological Polar Surface Area: 52.3

Additional information on Ethyl 2-iodobenzo[d]oxazole-5-carboxylate

Recent Advances in the Application of Ethyl 2-iodobenzo[d]oxazole-5-carboxylate (CAS: 1806521-63-0) in Chemical Biology and Pharmaceutical Research

Ethyl 2-iodobenzo[d]oxazole-5-carboxylate (CAS: 1806521-63-0) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its benzo[d]oxazole core and an iodine substituent at the 2-position, serves as a valuable building block in the synthesis of more complex molecules. Its unique structural features make it particularly useful in the development of novel therapeutic agents and as a tool in chemical biology studies.

Recent studies have highlighted the role of Ethyl 2-iodobenzo[d]oxazole-5-carboxylate in the synthesis of bioactive molecules. For instance, researchers have utilized this compound as a key intermediate in the preparation of kinase inhibitors, which are critical in the treatment of various cancers. The iodine substituent facilitates cross-coupling reactions, enabling the introduction of diverse functional groups that can modulate the biological activity of the resulting compounds. This adaptability has made Ethyl 2-iodobenzo[d]oxazole-5-carboxylate a cornerstone in medicinal chemistry.

In addition to its applications in drug discovery, Ethyl 2-iodobenzo[d]oxazole-5-carboxylate has been employed in chemical biology to probe biological systems. Its ability to act as a photoaffinity label has been exploited in target identification studies, where it helps in elucidating the interactions between small molecules and their protein targets. This approach has provided valuable insights into the mechanisms of action of potential drug candidates, thereby accelerating the drug development process.

One of the most notable advancements involving this compound is its use in the synthesis of fluorescent probes. Researchers have modified Ethyl 2-iodobenzo[d]oxazole-5-carboxylate to create probes that can selectively bind to specific biomolecules, enabling real-time visualization of biological processes. These probes have been instrumental in studying cellular pathways and have potential applications in diagnostics and imaging.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of Ethyl 2-iodobenzo[d]oxazole-5-carboxylate. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, with some studies reporting successful scale-up procedures. These advancements are expected to facilitate broader adoption of this compound in both academic and industrial settings.

Looking ahead, the continued exploration of Ethyl 2-iodobenzo[d]oxazole-5-carboxylate is likely to uncover new applications and enhance its utility in chemical biology and pharmaceutical research. Its versatility and the growing body of research supporting its use underscore its potential as a key player in the development of next-generation therapeutics and biological tools.